N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]-6-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C16H19N5O3/c1-10-8-14(23)20-16(18-10)21-6-4-12(5-7-21)19-15(24)11-2-3-13(22)17-9-11/h2-3,8-9,12H,4-7H2,1H3,(H,17,22)(H,19,24)(H,18,20,23)
• InChI Key: LTZPQAYGJBOUDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)C3=CNC(=O)C=C3
• Molecular Formula: C16H19N5O3
• Molecular Weight: 329.35 g/mol

Description

N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C16H19N5O3 and its molecular weight is 329.36. The purity is usually 95%.
BenchChem offers high-quality N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Efficient Synthesis Methods

Researchers have developed efficient synthesis methods for novel pyridine and pyrimidine derivatives, including compounds structurally related to the one . For example, a study highlighted an efficient synthesis of novel 5,7-diarylpyrido[4,3-d]pyrimidines, showcasing methodologies that could potentially apply to the synthesis of compounds with similar structural frameworks (Vijayakumar, Karthikeyan, & Sarveswari, 2014).

Anticancer and Antimicrobial Activities

The compound's analogs have demonstrated significant biological activities. A notable study synthesized novel piperidine carboxamide derivatives, evaluating their anti-angiogenic and DNA cleavage activities, suggesting potential applications in cancer therapy due to their ability to inhibit angiogenesis and interact with DNA (Kambappa et al., 2017).

Material Science Applications

Compounds with similar structural motifs have been utilized in material science, particularly in the synthesis of polyamides containing nucleobases like uracil and adenine, indicating potential applications in the development of novel polymers with specific functional properties (Hattori & Kinoshita, 1979).

Novel Drug Development

Research has also focused on the compound's relevance in drug development, particularly as a CGRP receptor inhibitor. This includes efforts to develop stereoselective and economical synthesis processes for drugs targeting the calcitonin gene-related peptide (CGRP) receptor, which could offer insights into the synthesis and potential applications of the compound (Cann et al., 2012).

Antimicrobial Agent Synthesis

Further research has synthesized novel derivatives with antimicrobial properties, indicating the structural framework's utility in developing new antimicrobial agents. This includes the synthesis of 2-methyl-3-(2-(piperazin-1-yl)ethyl)-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one derivatives, highlighting the compound's potential application in addressing microbial resistance (Krishnamurthy et al., 2011).